Ethyl (R)-4-benzyloxy-3-hydroxybutyrate

Description

Ethyl (R)-4-benzyloxy-3-hydroxybutyrate is a chemical compound with the molecular formula C13H18O4 and a molecular weight of 238.28 g/mol . It is also known by other names such as ethyl (3R)-3-hydroxy-4-phenylmethoxybutanoate . The compound has a role in various scientific applications . PubChem identifies its creation date as 2005-07-19, with modifications made up to 2025-01-25 .

This compound has several computed properties, including an XLogP3-AA value of 1.1, one hydrogen bond donor, and four hydrogen bond acceptors . It also features eight rotatable bonds . The IUPAC name for Ethyl (R)-4-benzyloxy-3-hydroxybutyrate is ethyl (3R)-3-hydroxy-4-phenylmethoxybutanoate . SMILES string is CCOC(=O)CC@HO .

A similar compound, Ethyl (R)-(+)-4-bromo-3-hydroxybutyrate, has a CAS number of 95310-94-4 and a molecular formula of BrCH2CH(OH)CH2CO2C2H5 .

• CAS No.: 106058-91-7
• Product Name: Ethyl (R)-4-benzyloxy-3-hydroxybutyrate
• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: ethyl (3R)-3-hydroxy-4-phenylmethoxybutanoate
• Standard InChI: InChI=1S/C13H18O4/c1-2-17-13(15)8-12(14)10-16-9-11-6-4-3-5-7-11/h3-7,12,14H,2,8-10H2,1H3/t12-/m1/s1
• Standard InChIKey: HMHGAAZSPNXMCQ-GFCCVEGCSA-N
• SMILES: CCOC(=O)CC(COCC1=CC=CC=C1)O
• Canonical SMILES: CCOC(=O)CC(COCC1=CC=CC=C1)O
• Synonyms: Ethyl (R)-4-benzyloxy-3-hydroxybutyrate.
• PubChem Compound: 2733988
• Last Modified: Jul 17 2023